Cas no 851800-84-5 (2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851800-84-5
• MF: C₂₁H₂₂BrN₃O₃S₂
• MW: 508.451681613922
• CID: 5860109
• PubChem ID: 4055783
• Update Time: 2025-10-30

2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][4-(1-pyrrolidinylsulfonyl)phenyl]-
• AKOS024588739
• 851800-84-5
• (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
• EU-0092957
• [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• F0630-0543
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-4,5-dihydro-1H-imidazole
• 2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C21H22BrN3O3S2/c22-18-7-3-16(4-8-18)15-29-21-23-11-14-25(21)20(26)17-5-9-19(10-6-17)30(27,28)24-12-1-2-13-24/h3-10H,1-2,11-15H2
• InChI Key： BHOYHMMILQQZSL-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(Br)C=C2)=NCC1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 507.02860g/mol
• Monoisotopic Mass: 507.02860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 650.0±65.0 °C(Predicted)
• pka: 0.86±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole

Compound CAS No 851800-84-5: 2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole

The compound with CAS No 851800-84-5, named as 2-{(4-bromophenyl)methylsulfanyl}-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a imidazole ring system, a sulfonamide group, and a methylsulfanyl substituent. The presence of these functional groups makes it a promising candidate for research in drug design and material science.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to form hydrogen bonds and their structural versatility. The sulfonamide group in this compound is particularly interesting as it is known to enhance bioavailability and stability in biological systems. Additionally, the methylsulfanyl group contributes to the molecule's electronic properties, potentially influencing its reactivity and selectivity in various reactions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production process. These methods not only improve yield but also reduce reaction time, making the synthesis more efficient for large-scale production.

In terms of applications, this compound has shown potential in the development of new pharmaceutical agents. Its structure suggests it could act as a kinase inhibitor or modulator of ion channels, both of which are critical targets in treating diseases such as cancer and neurological disorders. Recent in vitro studies have demonstrated its ability to inhibit specific protein kinases with high potency, indicating its potential as a lead compound for drug development.

Beyond pharmaceutical applications, this compound has also been explored in materials science for its electronic properties. The imidazole ring system is known for its aromaticity and ability to participate in π-π interactions, making it suitable for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of this compound is another area of interest. As with all synthetic chemicals, understanding its biodegradability and toxicity is crucial for ensuring sustainable practices. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term environmental effects.

In conclusion, the compound with CAS No 851800-84-5 represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop new drugs and materials. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.